Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21347929 Adefovir 106941-25-7 C8H12N5O4P
VC21348492 4-Chloro-3-sulfamoylbenzoic acid 1205-30-7 C7H6ClNO4S
VC21348520 Dehydroaripiprazole 129722-25-4 C23H25Cl2N3O2
VC21348464 Eldecalcitol Intermediate CD 144848-24-8 C24H46O2Si
VC21348477 Methyl 1-thiolincosaminide 14810-93-6 C9H19NO5S
VC21347804 Cloperastine hydrochloride 14984-68-0 C20H25Cl2NO
VC21348873 1-Methyl-ethinylestradiol 15071-66-6 C21H26O2
VC21348509 3-O-(2-Aminoethyl)-25-hydroxyvitamin D3 163018-26-6 C30H51NO2
VC21347866 N'-(Desmethyl)azithromycin 172617-84-4 C37H70N2O12
VC21348532 Dexamethasone phenylpropionate 1879-72-7 C31H37FO6
VC21348442 Didemethylchlorpromazine 2095-17-2 C15H15ClN2S
VC21348342 Fesoterodine fumarate 286930-03-8 C30H41NO7
VC21348427 (R)-(+)-1-(1-Naphthyl)ethylamine 3886-70-2 C12H13N
VC21348772 8,9-Dehydroestrone 474-87-3 C18H20O2
VC21347742 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one 50892-62-1 C13H9ClN2O
VC21348719 Estra-4,9-diene-3,17-dione 5173-46-6 C18H22O2
VC21348571 (6S,7S)-3-(carbamoyloxymethyl)-7-methoxy-8-oxo-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 56082-95-2 C16H17N3O7S2
VC21348690 6-Aminoquinoxaline 6298-37-9 C8H7N3
VC21348419 (2S,5R,6R)-6-((2,2-Dimethylpropanoyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid 6489-58-3 C13H20N2O4S
VC21347643 4-(2-HYDROXY-3-ISOPROPYLAMINOPROPOXY)BENZOIC ACID 72570-70-8 C13H19NO4
VC21347700 5-(propylthio)-1H-benzimidazol-2-amine 80983-36-4 C10H13N3S
VC21348480 Estrone acetate 901-93-9 C20H24O3
VC21347776 Atosiban acetate 914453-95-5 C45H71N11O14S2
VC21348589 N-(3-Acetyl-4-(2,3-dihydroxypropoxy)phenyl)butanamide 96480-91-0 C15H21NO5
VC21348586 3-Oxopregn-4-ene-21,17alpha-carbolactone 976-70-5 C22H30O3